Cas no 68740-32-9 (3-amino-4-(propylamino)benzoic acid)

3-Amino-4-(propylamino)benzoic acid is a benzoic acid derivative featuring both amino and propylamino functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its molecular structure allows for selective modifications, enabling its use in the development of dyes, agrochemicals, and bioactive compounds. The compound exhibits favorable solubility in polar solvents, facilitating its incorporation into reaction schemes. Its dual functionalization at the 3- and 4-positions enhances its utility as a building block for heterocyclic and aromatic systems. The propylamino side chain further contributes to its potential in designing lipophilic derivatives, broadening its applicability in medicinal chemistry and material science.

3-amino-4-(propylamino)benzoic acid structure

68740-32-9 structure

Product Name:3-amino-4-(propylamino)benzoic acid

CAS No:68740-32-9

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

CID:3036837

PubChem ID:11586440

Update Time:2025-10-05

3-amino-4-(propylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-4-propylaminobenzoic acid
- 3-amino-4-n-propylaminobenzoic acid;3-amino-4-(propylamino)benzoic acid;
- 3-amino-4-(propylamino)benzoic acid
- 3-Amino-4-n-propylaminobenzoic acid
- 3-amino-4-(propylamino)-benzoic acid
- 3-amino-4-propylamino-benzoic Acid
- 3-amino-4-propylamino-benzoicAcid
- AKOS010216814
- NCCPBFIZFBAPTB-UHFFFAOYSA-N
- 68740-32-9
- DTXSID801293202
- EN300-1116069
- SCHEMBL2687869
- Inchi： 1S/C10H14N2O2/c1-2-5-12-9-4-3-7(10(13)14)6-8(9)11/h3-4,6,12H,2,5,11H2,1H3,(H,13,14)
- InChI Key： NCCPBFIZFBAPTB-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(C=1)N)NCCC)=O

Computed Properties

Exact Mass: 194.10600
Monoisotopic Mass: 194.105527694Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 75.4Å²

Experimental Properties

PSA: 75.35000
LogP: 2.44310

3-amino-4-(propylamino)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1116069-0.05g	3-amino-4-(propylamino)benzoic acid	68740-32-9	95%	0.05g	$348.0	2023-10-27
Enamine	EN300-1116069-0.1g	3-amino-4-(propylamino)benzoic acid	68740-32-9	95%	0.1g	$364.0	2023-10-27
Enamine	EN300-1116069-0.25g	3-amino-4-(propylamino)benzoic acid	68740-32-9	95%	0.25g	$381.0	2023-10-27
Enamine	EN300-1116069-0.5g	3-amino-4-(propylamino)benzoic acid	68740-32-9	95%	0.5g	$397.0	2023-10-27
Enamine	EN300-1116069-1.0g	3-amino-4-(propylamino)benzoic acid	68740-32-9		1g	$728.0	2023-06-09
Enamine	EN300-1116069-2.5g	3-amino-4-(propylamino)benzoic acid	68740-32-9	95%	2.5g	$810.0	2023-10-27
Enamine	EN300-1116069-5.0g	3-amino-4-(propylamino)benzoic acid	68740-32-9		5g	$2110.0	2023-06-09
Enamine	EN300-1116069-10.0g	3-amino-4-(propylamino)benzoic acid	68740-32-9		10g	$3131.0	2023-06-09
Enamine	EN300-1116069-1g	3-amino-4-(propylamino)benzoic acid	68740-32-9	95%	1g	$414.0	2023-10-27
Enamine	EN300-1116069-5g	3-amino-4-(propylamino)benzoic acid	68740-32-9	95%	5g	$1199.0	2023-10-27